Cas no 116273-51-9 (2-methyl-4-nitro-1H-imidazole-5-carboxylic acid)

2-methyl-4-nitro-1H-imidazole-5-carboxylic acid structure
116273-51-9 structure
Product Name:2-methyl-4-nitro-1H-imidazole-5-carboxylic acid
CAS No:116273-51-9
MF:C5H5N3O4
MW:171.110900640488
CID:2614407
PubChem ID:136227610
Update Time:2025-04-21

2-methyl-4-nitro-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-nitro-1H-imidazole-5-carboxylic acid
    • 116273-51-9
    • 2-METHYL-5-NITRO-1H-IMIDAZOLE-4-CARBOXYLIC ACID
    • SCHEMBL5438872
    • DTXSID00520995
    • Inchi: 1S/C5H5N3O4/c1-2-6-3(5(9)10)4(7-2)8(11)12/h1H3,(H,6,7)(H,9,10)
    • InChI Key: ZHXPAPFCABVFBL-UHFFFAOYSA-N
    • SMILES: OC(C1=C([N+](=O)[O-])NC(C)=N1)=O

Computed Properties

  • Exact Mass: 171.02800565Da
  • Monoisotopic Mass: 171.02800565Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 112Ų
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd